Cas no 63379-62-4 (iodomethyl 2-methylpropanoate)

Iodomethyl 2-methylpropanoate is a versatile alkylating agent widely used in organic synthesis, particularly for introducing the iodomethyl or 2-methylpropionyl group into target molecules. Its high reactivity makes it valuable in nucleophilic substitution reactions, enabling efficient functionalization of substrates. The compound is especially useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under controlled conditions ensures reliable handling, while its well-defined reactivity profile allows for precise synthetic modifications. The ester moiety further enhances its utility in cross-coupling and esterification reactions. Proper storage in cool, dry environments is recommended to maintain its integrity. Suitable for use under inert atmospheres to prevent decomposition.

iodomethyl 2-methylpropanoate structure

Product Name:iodomethyl 2-methylpropanoate

CAS No:63379-62-4

MF:C₅H₉IO₂

MW:228.028234243393

CID:1657523

PubChem ID:10376456

Update Time:2025-08-14

iodomethyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2-methyl-, iodomethyl ester
- iodomethyl 2-methylpropanoate
- 63379-62-4
- KWIBRJGXWFDQNU-UHFFFAOYSA-N
- isobutyryloxymethyl iodide
- EN300-177240
- iodomethyl isobutyrate
- SCHEMBL304574
- Inchi： 1S/C5H9IO2/c1-4(2)5(7)8-3-6/h4H,3H2,1-2H3
- InChI Key： KWIBRJGXWFDQNU-UHFFFAOYSA-N
- SMILES： ICOC(C(C)C)=O

Computed Properties

Exact Mass: 227.96427
Monoisotopic Mass: 227.96473g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 80.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

iodomethyl 2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-177240-0.05g	iodomethyl 2-methylpropanoate	63379-62-4	95%	0.05g	$182.0	2023-09-20
Enamine	EN300-177240-0.1g	iodomethyl 2-methylpropanoate	63379-62-4	95%	0.1g	$272.0	2023-09-20
Enamine	EN300-177240-0.25g	iodomethyl 2-methylpropanoate	63379-62-4	95%	0.25g	$389.0	2023-09-20
Enamine	EN300-177240-0.5g	iodomethyl 2-methylpropanoate	63379-62-4	95%	0.5g	$613.0	2023-09-20
Enamine	EN300-177240-1.0g	iodomethyl 2-methylpropanoate	63379-62-4	95%	1g	$785.0	2023-06-08
Enamine	EN300-177240-2.5g	iodomethyl 2-methylpropanoate	63379-62-4	95%	2.5g	$1539.0	2023-09-20
Enamine	EN300-177240-5.0g	iodomethyl 2-methylpropanoate	63379-62-4	95%	5g	$2277.0	2023-06-08
Enamine	EN300-177240-10.0g	iodomethyl 2-methylpropanoate	63379-62-4	95%	10g	$3376.0	2023-06-08
Enamine	EN300-177240-1g	iodomethyl 2-methylpropanoate	63379-62-4	95%	1g	$785.0	2023-09-20
Enamine	EN300-177240-5g	iodomethyl 2-methylpropanoate	63379-62-4	95%	5g	$2277.0	2023-09-20